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Compound of Interest

Compound Name: Biotin-PEG8-acid

Cat. No.: B1192322

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure, properties, and applications of Biotin-
PEG8-acid, a heterobifunctional linker widely utilized in biotechnology and pharmaceutical
research. We will explore its molecular architecture, detail its physicochemical characteristics,
and provide standardized protocols for its application in bioconjugation.

Core Structure Analysis

Biotin-PEG8-acid is a versatile molecule composed of three distinct functional components: a
biotin moiety, a hydrophilic polyethylene glycol (PEG) spacer, and a terminal carboxylic acid
group.[1] This trifunctional architecture makes it an invaluable tool for linking biomolecules.

 Biotin Moiety: This is Vitamin H (or B7), a water-soluble B-vitamin.[2] Its critical function in a
research context stems from its exceptionally high and specific binding affinity for avidin and
streptavidin proteins.[3][4] This interaction is one of the strongest non-covalent bonds known
in nature, making it ideal for detection, purification, and immobilization applications.

» Polyethylene Glycol (PEG) Spacer (PEGS8): The central part of the molecule consists of eight
repeating ethylene glycol units. This PEG linker serves several crucial purposes. It increases
the overall hydrophilicity and water solubility of the molecule and any conjugate it is attached
to.[3] This property is particularly beneficial for preventing the aggregation of biotinylated
proteins and reducing non-specific binding. The length of the PEG spacer also provides
spatial separation between the biotin group and the conjugated molecule, minimizing steric
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hindrance and ensuring that the biotin remains accessible for binding to avidin or

streptavidin.

Terminal Carboxylic Acid (-COOH): This functional group is located at the terminus of the
PEG chain, opposite the biotin moiety. The carboxylic acid is a versatile reactive handle for
covalent conjugation, most commonly with primary amine groups found in proteins (e.g., the
side chain of lysine residues) and other biomolecules.
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Biotin-PEG8-acid Structure
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Bioconjugation & Immobilization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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